Cas no 61658-63-7 (Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-)

• Product Name: Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-
• CAS No: 61658-63-7
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 471065
• PubChem ID: 135985184
• Update Time: 2025-04-19

Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-
• 3-methyl-6-phenyl-2H-[1,2]oxazolo[5,4-b]pyridin-4-one
• YMRRDBCRTMXTIR-UHFFFAOYSA-N
• 3-Methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridin-4(2H)-one
• DTXSID80615212
• 61658-63-7
• SCHEMBL11820001
• 3-methyl-6-phenylisoxazolo[5,4-b]pyridin-4-ol

• Inchi： 1S/C13H10N2O2/c1-8-12-11(16)7-10(14-13(12)17-15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,16)
• InChI Key： YMRRDBCRTMXTIR-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)=N1)C(C=C(C1C=CC=CC=1)N2)=O

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 59.15